Cas no 141860-78-8 (Ethyl-3-amino-4,4,4-trifluoro-2-butenoate)

• Product Name: Ethyl-3-amino-4,4,4-trifluoro-2-butenoate
• CAS No: 141860-78-8
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• MDL: MFCD00068195
• CID: 101391
• PubChem ID: 5702529
• Update Time: 2025-06-07

Ethyl-3-amino-4,4,4-trifluoro-2-butenoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-amino-4,4,4-trifluoro-, ethyl ester, (2Z)-
• Ethyl 3-amino-4,4,4-trifluoro-2-butenoate
• 3-Amino-4,4,4-trifluor-buttersaeure-amid
• 3-Amino-4,4,4-trifluorbutyramid
• 3-amino-4,4,4-trifluoro-2-butenoic acid ethyl ester
• 3-Amino-4,4,4-trifluorobutyramide
• 3-amino-4,4,4-trifluoro-butyric acid amide
• 3-amino-4,4,4-trifluorocrotonic acid ethyl ester
• Butanamide,3-amino-4,4,4-trifluoro
• ethyl 3-amino-4,4,4-trifluorobut-2-enoate
• ethyl 3-amino-4,4,4-trifluoro-crotonate
• ethyl-3-amino-4,4,4-trifluoro-2-butenoate
• ethyl (2Z)-3-amino-4,4,4-trifluorobut-2-enoate
• EN300-84167
• LS-13130
• SCHEMBL713655
• 9F-023
• ethyl 3-amino4,4,4-trifluorocrotonate
• ethyl 3-amino-4,4,4-trifluoro-but-2-enoate
• ethyl (Z)-3-amino-4,4,4-trifluorobut-2-enoate
• InChI=1/C6H8F3NO2/c1-2-12-5(11)3-4(10)6(7,8)9/h3H,2,10H2,1H3/b4-3-
• 141860-78-8
• Ethyl 3-amino-4,4,4-trifluorocrotonate
• 3-amino-4,4,4-trifluorocrotonic ethyl ester
• ethyl 4,4,4-trifluoro-3-aminocrotonate
• (Z)-ethyl 3-amino-4,4,4-trifluorobut-2-enoate
• (Z)-3-Amino-4,4,4-trifluorocrotonic acid ethyl ester
• AMY3621
• A856730
• CS-W017064
• ethyl3-amino-4,4,4-trifluorobut-2-enoate
• AKOS005063524
• 2-Butenoic acid, 3-amino-4,4,4-trifluoro-, ethyl ester, (2Z)-
• ethyl-3-amino-4,4,4-trifluorocrotonate
• (Z)-3-Amino-4,4,4-trifluorocrotonicacidethylester
• 372-29-2
• NXVKRKUGIINGHD-ARJAWSKDSA-
• Ethyl-3-amino-4,4,4-trifluoro-2-butenoate

• MDL： MFCD00068195
• Inchi： 1S/C6H8F3NO2/c1-2-12-5(11)3-4(10)6(7,8)9/h3H,2,10H2,1H3/b4-3-
• InChI Key： NXVKRKUGIINGHD-ARJAWSKDSA-N
• SMILES： FC(/C(=C/C(=O)OCC)/N)(F)F

Computed Properties

• Exact Mass: 183.05100
• Monoisotopic Mass: 183.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 1.65470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl-3-amino-4,4,4-trifluoro-2-butenoate

Ethyl-3-amino-4,4,4-trifluoro-2-butenoate (CAS No. 141860-78-8): A Comprehensive Overview

Ethyl-3-amino-4,4,4-trifluoro-2-butenoate, a compound with the chemical formula C₇H₉FnO₂, is a fluorinated β-keto ester derivative that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. The compound is characterized by its unique structural features, including a trifluoromethyl group and an amino substituent, which contribute to its distinct chemical properties and potential biological activities. With a CAS number of 141860-78-8, this molecule has been extensively studied for its utility in the development of novel therapeutic agents and synthetic intermediates.

The ethyl-3-amino-4,4,4-trifluoro-2-butenoate structure is particularly intriguing due to its ability to serve as a versatile building block in organic synthesis. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug design. Additionally, the amino group provides a site for further functionalization, allowing for the creation of more complex molecules with tailored biological properties.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced binding affinity and improved pharmacokinetic profiles. The trifluoromethyl group, in particular, is well-known for its ability to modulate drug efficacy and selectivity. This has led to numerous studies exploring the incorporation of trifluoromethyl groups into pharmacophores, with Ethyl-3-amino-4,4,4-trifluoro-2-butenoate being one of the key intermediates in these efforts.

One of the most notable applications of Ethyl-3-amino-4,4,4-trifluoro-2-butenoate is in the synthesis of fluorinated β-lactams, which are known for their potent antimicrobial activity. The compound’s structure allows for facile introduction of fluorine atoms at strategic positions, enhancing the overall efficacy of the final drug candidates. Recent studies have demonstrated that derivatives of Ethyl-3-amino-4,4,4-trifluoro-2-butenoate exhibit promising activity against resistant bacterial strains, making them valuable candidates for further development.

The amino group in Ethyl-3-amino-4,4,4-trifluoro-2-butenoate also plays a crucial role in its reactivity and functionalization potential. This moiety can be readily incorporated into various heterocyclic systems, enabling the synthesis of complex scaffolds with potential therapeutic benefits. Researchers have leveraged this property to develop novel inhibitors targeting enzymes involved in cancer metabolism. Preliminary findings suggest that compounds derived from Ethyl-3-amino-4,4,4-trifluoro-2-butenoate exhibit inhibitory effects on key metabolic enzymes such as lactate dehydrogenase (LDH) and pyruvate kinase (PK), offering new avenues for anticancer therapy.

The synthesis of Ethyl-3-amino-4,4,4-trifluoro-2-butenoate typically involves multi-step organic transformations that highlight its synthetic utility. The trifluoromethyl group is often introduced via halogen-metal exchange reactions or direct fluorination methods, while the amino group can be incorporated through reductive amination or nucleophilic addition reactions. These synthetic strategies have been optimized to ensure high yields and purity, making Ethyl-3-amino-4,4,4-trifluoro-2-butenoate a reliable starting material for further derivatization.

Recent advances in computational chemistry have further enhanced our understanding of the structural and electronic properties of Ethyl-3-amino-4,4,4-trifluoro-2-butenoate. Molecular modeling studies have revealed insights into how the trifluoromethyl and amino groups influence molecular interactions with biological targets. These insights have been instrumental in guiding medicinal chemists toward designing more effective drug candidates based on this scaffold.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their favorable pharmacokinetic profiles. The lipophilicity imparted by the trifluoromethyl group improves membrane permeability and oral bioavailability, while the amino group allows for further modifications to enhance binding affinity. This combination has made Ethyl-3-amino-4,4,4-trifluoro-2-butenoate a valuable intermediate in the development of novel therapeutics.

In conclusion,Ethyl-3-amino-4,4,4-trifluoro-2-butenoate (CAS No. 141860-78-8) represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new applications for this compound,Ethyl 3 amino 44 44 trifluoro 22 butenoate will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.